Cas no 18217-32-8 (Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-)

• Product name: Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-
• CAS No: 18217-32-8
• MF: C₇H₈N₂O₃
• MW: 168.15002
• CID: 122843
• PubChem ID: 10012291

Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-
• Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione, tetrahydro- (8CI,9CI)
• 18217-32-8
• DTXSID701231164
• 3,7,8,8a-tetrahydro-2H-pyrrolo[1,2-a]pyrazine-1,4,6-trione
• Tetrahydropyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione

• Inchi： InChI=1S/C7H8N2O3/c10-5-2-1-4-7(12)8-3-6(11)9(4)5/h4H,1-3H2,(H,8,12)
• InChI Key： OVOYQWYREBEBJI-UHFFFAOYSA-N
• SMILES： O=C1NCC(=O)N2C(CCC12)=O

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: -1.2

Experimental Properties

• PSA: 66.48